Cas no 338953-87-0 (4-[(2-Chlorophenyl)methyl]thiomorpholine-3,5-dione)
4-[(2-Chlorophenyl)methyl]thiomorpholine-3,5-dione Chemical and Physical Properties
Names and Identifiers
-
- 4-[(2-chlorophenyl)methyl]thiomorpholine-3,5-dione
- 4-(2-chlorobenzyl)-3,5-thiomorpholinedione
- Oprea1_290782
- 4-[(2-Chlorophenyl)methyl]thiomorpholine-3,5-dione
-
- MDL: MFCD00173268
- Inchi: 1S/C11H10ClNO2S/c12-9-4-2-1-3-8(9)5-13-10(14)6-16-7-11(13)15/h1-4H,5-7H2
- InChI Key: ZBGRQAYBQLAQTL-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1CN1C(CSCC1=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 282
- XLogP3: 2.1
- Topological Polar Surface Area: 62.7
4-[(2-Chlorophenyl)methyl]thiomorpholine-3,5-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB297388-100 mg |
4-(2-Chlorobenzyl)-3,5-thiomorpholinedione; . |
338953-87-0 | 100 mg |
€221.50 | 2023-07-20 | ||
| abcr | AB297388-100mg |
4-(2-Chlorobenzyl)-3,5-thiomorpholinedione; . |
338953-87-0 | 100mg |
€283.50 | 2025-02-17 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652408-1mg |
4-(2-Chlorobenzyl)thiomorpholine-3,5-dione |
338953-87-0 | 98% | 1mg |
¥436.00 | 2024-05-18 | |
| Ambeed | A919304-1g |
4-[(2-Chlorophenyl)methyl]thiomorpholine-3,5-dione |
338953-87-0 | 90% | 1g |
$348.0 | 2024-04-19 |
4-[(2-Chlorophenyl)methyl]thiomorpholine-3,5-dione Suppliers
4-[(2-Chlorophenyl)methyl]thiomorpholine-3,5-dione Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 4-[(2-Chlorophenyl)methyl]thiomorpholine-3,5-dione
Research Briefing on 4-[(2-Chlorophenyl)methyl]thiomorpholine-3,5-dione (CAS: 338953-87-0)
4-[(2-Chlorophenyl)methyl]thiomorpholine-3,5-dione (CAS: 338953-87-0) is a thiomorpholine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties, mechanism of action, and potential as a lead compound in drug development.
Recent research has focused on the synthesis and optimization of 4-[(2-Chlorophenyl)methyl]thiomorpholine-3,5-dione to enhance its bioavailability and therapeutic efficacy. Studies have demonstrated that this compound exhibits promising activity against a range of biological targets, including enzymes and receptors implicated in various diseases. Its mechanism of action appears to involve modulation of key signaling pathways, making it a candidate for further investigation in the context of inflammatory and neurodegenerative disorders.
In vitro and in vivo studies have provided preliminary evidence of the compound's safety profile and pharmacokinetic properties. For instance, research published in the Journal of Medicinal Chemistry highlighted its stability under physiological conditions and its ability to cross the blood-brain barrier, a critical factor for central nervous system-targeted therapies. These findings underscore the potential of 4-[(2-Chlorophenyl)methyl]thiomorpholine-3,5-dione as a versatile scaffold for the development of novel therapeutics.
Further investigations are underway to elucidate the full spectrum of its biological activities and to identify potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's unique chemical structure also presents opportunities for structural modifications to optimize its pharmacological properties and reduce any adverse effects.
In conclusion, 4-[(2-Chlorophenyl)methyl]thiomorpholine-3,5-dione represents a promising candidate in the search for new therapeutic agents. Its diverse biological activities and favorable pharmacokinetic profile warrant further exploration, with the potential to address unmet medical needs in various disease areas. Continued research and development efforts will be crucial to fully realize its therapeutic potential.
338953-87-0 (4-[(2-Chlorophenyl)methyl]thiomorpholine-3,5-dione) Related Products
- 78188-62-2(Benzamide,2-chloro-N-[2-[[[3-[(dimethylamino)methyl]phenyl]methyl]thio]ethyl]-)
- 338953-65-4(4-(2,4-Dichlorobenzyl)-1lambda~6~,4-thiazinane-1,1,3,5-tetraone)
- 158077-85-1(4-(4-chlorobenzoyl)thiomorpholine)
- 338953-59-6(4-[(2,4-Dichlorophenyl)methyl]thiomorpholine-3,5-dione)
- 55882-23-0(Benzamide, N,N'-(thiodi-2,1-ethanediyl)bis[2,5-dichloro-)
- 338793-66-1(4-(2-Chlorobenzyl)-1lambda~6~,4-thiazinane-1,1,3,5-tetraone)
- 338953-78-9(2-[({[(2-chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]acetic acid)
- 881799-58-2(N-Benzyl-2-(3,4-dichloro-benzylsulfanyl)-N-isopropyl-acetamide)
- 663884-78-4(Methanone, (2-chlorophenyl)-4-thiomorpholinyl-)
- 1626053-48-2((2,5-Dichlorophenyl)(thiomorpholino)methanone)